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Compound of Interest

8-Nitro-4-oxo-4H-chromene-3-
Compound Name:

carbaldehyde
CAS No.: 1253654-82-8
Cat. No.: B109112

Get Quote

Executive Summary

3-Formylchromone (4-oxo-4H-1-benzopyran-3-carboxaldehyde) is a privileged scaffold in
medicinal chemistry, serving as a precursor for Schiff bases, chalcones, and various
heterocycles. The introduction of a nitro group (

) onto the benzenoid ring significantly alters the compound's electronic landscape and crystal
packing, resulting in distinct melting point (MP) shifts.

This guide compares the melting points of the parent compound against its 6-nitro, 7-nitro, and
8-nitro substituted analogs. The data reveals that positional isomerism plays a critical role in

thermal stability, with the 7-nitro isomer displaying a markedly higher melting point compared to
the 6-nitro and parent compounds, likely due to enhanced intermolecular stacking interactions.

Comparative Data Analysis
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The following table synthesizes experimental melting point data from multiple synthetic studies.

Note the significant deviation of the 7-nitro isomer and the destabilizing effect of steric bulk at

the 8-position (observed in disubstituted analogs).

Table 1: Melting Point Comparison of Nitro-3-

Eormylchromones

Compound Substituent Melting Point Electronic
. Appearance
Name Position (°C) Effect
3- :
White/Pale Reference
Formylchromone  None 151 - 153
Yellow Standard
(Parent)
Para- to ether
6-Nitro-3- oxygen;
C-6 157 - 161 Yellow Powder
formylchromone enhances
planarity.
Meta- to ether
7-Nitro-3- ) oxygen;
C-7 222 Yellow Solid o )
formylchromone significant lattice
stability.
6-Methvl-8-nit 8-Nitro creates
-Methyl-8-nitro-
Y C-6 (Me), C-8 ( _ steric strain but
3- 180 Yellow Solid
Methyl adds
formylchromone )
VdW forces.
6-Chloro-8-nitro- . } Destabilized: 8-
C-6 (CI), C-8( Pink/Yellow -
3- 108 position bulk
Mass

formylchromone

)

disrupts packing.

Structural Insights & Causality

e 6-Nitro vs. Parent: The introduction of the nitro group at C-6 causes a modest increase in

melting point (~+8°C). The nitro group at this position is para to the ring oxygen, allowing for

efficient resonance delocalization without significant steric disruption, maintaining a planar

stacking arrangement similar to the parent.
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e The 7-Nitro Anomaly: The dramatic increase to 222°C for the 7-nitro isomer suggests a
highly ordered crystal lattice. In the 7-position, the nitro group is aligned to maximize
intermolecular dipole-dipole interactions or

stacking, which resists the phase transition to liquid more effectively than the 6-isomer.

o The 8-Position Steric Effect: Data from 8-nitro disubstituted derivatives (e.g., 6-chloro-8-nitro)
shows a sharp drop in melting point (down to 108°C). The 8-position is "peri" to the ether
oxygen (position 1). A bulky nitro group here creates electrostatic repulsion and steric clash
with the oxygen lone pairs, twisting the molecule and disrupting the efficient planar packing
required for a high melting point.

Experimental Protocols
A. Synthesis via Vilsmeier-Haack Reaction

The standard protocol for generating these compounds is the Vilsmeier-Haack formylation of
substituted 2-hydroxyacetophenones.[1][2] This method is self-validating: the formation of a
"pink/red thick mass" indicates the successful generation of the iminium intermediate.

Reagents:

o Substituted 2-hydroxyacetophenone (e.g., 5-nitro-2-hydroxyacetophenone for the 6-nitro
chromone).

e Phosphorus oxychloride (

)-[31141[5]

e Dimethylformamide (DMF).[3][4][6]
Step-by-Step Protocol:
o Reagent Preparation: In a 3-neck round-bottom flask under

atmosphere, cool DMF (6 mL) to 0-5°C in an ice bath.

e Vilsmeier Complex: Add
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(0.025 mol) dropwise with vigorous stirring. Critical Control Point: Maintain temperature
below 10°C to prevent thermal decomposition of the Vilsmeier reagent. Stir for 30 minutes
until a semi-solid white/yellow complex forms.

o Addition: Dissolve substituted 2-hydroxyacetophenone (0.01 mol) in minimal DMF and add
dropwise to the complex.

e Cyclization: Remove ice bath. Stir at room temperature for 2 hours, then heat to 50-60°C for
2 hours. The mixture will turn into a viscous, dark-colored syrup (often pink or red for nitro
derivatives).

o Hydrolysis (Work-up): Pour the reaction mixture onto 200g of crushed ice with vigorous
stirring. The chromone aldehyde will precipitate as a solid.[3][4]

« Purification: Filter the solid, wash with cold water to remove acidic residues, and recrystallize
from ethanol or DMF/Ethanol mixtures to obtain analytical grade crystals.

B. Melting Point Determination

To ensure accuracy and reproducibility (Trustworthiness):

e Drying: Ensure the recrystallized sample is dried under vacuum at 40°C for 4 hours. Solvent
inclusion (solvates) can depress melting points.

o Apparatus: Use a capillary melting point apparatus (e.g., Stuart SMP10 or equivalent) with a
heating rate of 2°C/min near the expected transition.

» Calibration: Calibrate the device using a benzoic acid standard (MP 122°C) prior to
measurement.

Visualizations
Diagram 1: Vilsmeier-Haack Synthesis Pathway

This flowchart illustrates the chemical transformation from acetophenone to the final chromone
scaffold.
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Caption: Synthesis of nitro-substituted 3-formylchromones via Vilsmeier-Haack formylation.

Diagram 2: Identification Logic Tree

Use this logic flow to identify the specific isomer based on physical properties.

Unknown Nitro-3-Formylchromone
Sample

Measure Melting Point

MP > 200°C MP 155 - 165°C

Likely 7-Nitro Isomer Likely 6-Nitro Isomer Likely 8-Nitro Derivative
(MP ~222°C) (MP ~160°C) (Steric Destabilization)

Click to download full resolution via product page
Caption: Decision matrix for identifying nitro-chromone isomers based on thermal properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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